ethyl 4-{[(4-fluorophenyl)(isobutyryl)amino]methyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate

• IUPAC Name: ethyl 4-[[4-fluoro-N-(2-methylpropanoyl)anilino]methyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C20H25FN2O3/c1-6-26-20(25)18-13(4)17(14(5)22-18)11-23(19(24)12(2)3)16-9-7-15(21)8-10-16/h7-10,12,22H,6,11H2,1-5H3
• InChI Key: MFAGSFDRLLXYOI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(N1)C)CN(C2=CC=C(C=C2)F)C(=O)C(C)C)C
• Molecular Formula: C20H25FN2O3
• Molecular Weight: 360.4 g/mol

Description

This compound is a derivative of pyrrole, which is a heterocyclic aromatic organic compound. Pyrrole is a colorless volatile liquid that darkens readily upon exposure to air, and is usually purified by distillation immediately before use. Pyrrole is a 5-membered aromatic ring, but the presence of an sp² hybridized nitrogen atom influences its chemical reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrrole ring, which is a five-membered ring with alternating double and single bonds. The 4-fluorophenyl-isobutyryl-amino group would be attached to one of the carbons of the pyrrole ring.

Chemical Reactions Analysis

Pyrrole compounds are known to undergo a variety of chemical reactions, including electrophilic substitution and reactions with oxidizing agents. The specific reactions that this compound would undergo would depend on the conditions and reagents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the pyrrole ring and the 4-fluorophenyl-isobutyryl-amino group. Factors such as polarity, solubility, boiling point, and melting point would all be affected.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many pyrrole derivatives have biological activity and are used in medicinal chemistry. Without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. This could include wearing personal protective equipment and working in a well-ventilated area. Without specific safety data, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound could include exploring its potential uses in medicinal chemistry, studying its reactivity under various conditions, and developing methods for its synthesis.